Cas no 1289037-47-3 (6-Amino-4-bromonicotinaldehyde)

• Product Name: 6-Amino-4-bromonicotinaldehyde
• CAS No: 1289037-47-3
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 4898563
• Update Time: 2025-10-23

6-Amino-4-bromonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromonicotinaldehyde

• Inchi： 1S/C6H5BrN2O/c7-5-1-6(8)9-2-4(5)3-10/h1-3H,(H2,8,9)
• InChI Key： HTRPBPQOGOGNSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(N)=NC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-bromonicotinaldehyde

Introduction to 6-Amino-4-bromonicotinaldehyde (CAS No. 1289037-47-3)

6-Amino-4-bromonicotinaldehyde, with the CAS number 1289037-47-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique molecular structure, which includes an amino group, a bromine atom, and an aldehyde functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical formula of 6-Amino-4-bromonicotinaldehyde is C₇H₆BrNO₂. Its molecular weight is 216.03 g/mol, and it exists as a yellow crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, 6-Amino-4-bromonicotinaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of nicotinamide adenine dinucleotide (NAD) analogs. NAD is a crucial coenzyme involved in numerous cellular processes, including energy metabolism, DNA repair, and cell signaling. By modifying the structure of NAD using 6-Amino-4-bromonicotinaldehyde, researchers aim to develop novel compounds with enhanced biological activities and therapeutic potentials.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 6-Amino-4-bromonicotinaldehyde in the synthesis of a series of NAD mimetics. These mimetics were found to exhibit potent inhibitory effects on specific enzymes involved in cancer cell proliferation and metastasis. The study demonstrated that the bromine atom in 6-Amino-4-bromonicotinaldehyde played a crucial role in enhancing the binding affinity and selectivity of the resulting compounds towards their target enzymes.

Beyond its applications in NAD analog synthesis, 6-Amino-4-bromonicotinaldehyde has also been explored for its potential as a scaffold for the development of antimicrobial agents. A recent publication in Organic & Biomolecular Chemistry reported the synthesis of several derivatives of 6-Amino-4-bromonicotinaldehyde that showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the presence of the aldehyde group, which can form covalent bonds with bacterial cell wall components, thereby disrupting their integrity.

In addition to its medicinal applications, 6-Amino-4-bromonicotinaldehyde has found utility in chemical biology research. Its ability to undergo selective chemical modifications makes it an ideal probe for studying protein-protein interactions and post-translational modifications. For instance, a study published in Chemical Communications described the use of 6-Amino-4-bromonicotinaldehyde-based probes to investigate the role of specific enzymes in protein lysine acetylation pathways. The results provided valuable insights into the regulatory mechanisms underlying these pathways and opened new avenues for therapeutic intervention.

The synthetic accessibility of 6-Amino-4-bromonicotinaldehyde further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the bromination of 6-amino-nicotinonitrile followed by hydrolysis to yield the desired aldehyde. These synthetic protocols are well-documented and can be readily adapted by researchers working in diverse areas of chemistry and biology.

In conclusion, 6-Amino-4-bromonicotinaldehyde (CAS No. 1289037-47-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features make it an invaluable intermediate for the synthesis of biologically active molecules, particularly those targeting NAD-related pathways and antimicrobial agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern medicinal chemistry and chemical biology.